Cas no 106336-13-4 (3-chloro-n,n-diphenylaniline)

• Product Name: 3-chloro-n,n-diphenylaniline
• CAS No: 106336-13-4
• MF: C₁₈H₁₄ClN
• MW: 279.763463497162
• CID: 1177636
• PubChem ID: 2189355
• Update Time: 2025-05-21

3-chloro-n,n-diphenylaniline Chemical and Physical Properties

Names and Identifiers

• 3-chloro-n,n-diphenylaniline
• Benzenamine, 3-chloro-N,N-diphenyl-
• STK326388
• ACMC-20ma2s
• SureCN9321690
• ZINC02831215
• AC1M3G0F
• diphenyl(m-chlorophenyl)amine
• 3-chlorotriphenylamine
• CTK0G3386
• (m-chlorophenyl)diphenylamine
• o-chlorophenyldiphenylamine
• Benzenamine, 3-chloro-N,N-diphenyl-; STK326388; ACMC-20ma2s; SureCN9321690; ZINC02831215; AC1M3G0F; diphenyl(m-chlorophenyl)amine; 3-chlorotriphenylamine; CTK0G3386; (m-chlorophenyl)diphenylamine; o-chlorophenyldiphenylamine;
• SCHEMBL9321690
• AKOS005433506
• DTXSID80366898
• N-3-Chlorophenyl-N,N-diphenylamine
• 106336-13-4
• DB-105514

• Inchi： 1S/C18H14ClN/c19-15-8-7-13-18(14-15)20(16-9-3-1-4-10-16)17-11-5-2-6-12-17/h1-14H
• InChI Key： NMHRZASZFUNUJD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 279.08162
• Monoisotopic Mass: 279.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-chloro-n,n-diphenylaniline

Professional Introduction to Compound with CAS No. 106336-13-4 and Product Name: 3-chloro-n,n-diphenylaniline

The compound with the CAS number 106336-13-4 and the product name 3-chloro-n,n-diphenylaniline is a significant molecule in the field of chemical and pharmaceutical research. This compound, characterized by its distinct structural and functional properties, has garnered considerable attention due to its potential applications in various scientific domains. The presence of both chlorine and diphenyl groups in its molecular structure imparts unique reactivity and utility, making it a valuable candidate for further exploration.

In recent years, the study of aromatic amines has seen substantial advancements, particularly in understanding their role in medicinal chemistry. 3-chloro-n,n-diphenylaniline, with its chlorinated aromatic ring and diphenylamine backbone, exhibits properties that make it a promising intermediate in the synthesis of more complex molecules. The chlorine substituent enhances electrophilic aromatic substitution reactions, while the diphenylamine moiety contributes to hydrogen bonding capabilities, which are crucial for drug design.

Recent research has highlighted the compound's potential in developing novel therapeutic agents. Studies have demonstrated that derivatives of 3-chloro-n,n-diphenylaniline can serve as scaffolds for creating molecules with enhanced bioavailability and target specificity. For instance, modifications to the aromatic rings or the amine group have shown promise in inhibiting certain enzymes involved in inflammatory pathways. This aligns with current trends in drug discovery, where precision and selectivity are paramount.

The pharmaceutical industry has been particularly interested in exploring 3-chloro-n,n-diphenylaniline for its potential as a precursor in synthesizing small-molecule drugs. Its structural features allow for facile functionalization, enabling chemists to tailor properties such as solubility, metabolic stability, and binding affinity. Researchers have been experimenting with various synthetic routes to optimize yields and purity, ensuring that the final products meet stringent quality standards required for clinical applications.

Moreover, the compound's relevance extends beyond pharmaceuticals into materials science. The diphenylamine group is known for its electron-donating properties, which can be leveraged in organic electronics and conductive polymers. This dual functionality makes 3-chloro-n,n-diphenylaniline a versatile building block for developing advanced materials with applications ranging from optoelectronics to catalysis.

In academic research, 3-chloro-n,n-diphenylaniline has been used as a model compound to study reaction mechanisms and develop new synthetic methodologies. Its reactivity under different conditions provides insights into how substituents influence chemical transformations. Such knowledge is invaluable for designing more efficient synthetic routes and understanding the fundamental principles governing molecular interactions.

The safety profile of 3-chloro-n,n-diphenylaniline is another critical aspect that has been thoroughly investigated. While it is not classified as a hazardous material under standard regulatory frameworks, proper handling protocols must be followed to ensure safe laboratory practices. Studies have focused on its stability under various storage conditions and its compatibility with common laboratory reagents, providing guidelines for researchers working with this compound.

As the field of chemical biology continues to evolve, the demand for specialized intermediates like 3-chloro-n,n-diphenylaniline is expected to grow. Its unique structural features make it an attractive candidate for developing probes and tools that aid in biological research. For instance, fluorescent derivatives of this compound could be used in cellular imaging studies to visualize specific biological processes or interactions.

The economic viability of producing 3-chloro-n,n-diphenylaniline on an industrial scale is also a point of interest. Advances in green chemistry have prompted researchers to explore sustainable synthetic routes that minimize waste and energy consumption. Such efforts not only align with environmental regulations but also reduce production costs, making the compound more accessible for widespread use.

In conclusion,3-chloro-n,n-diphenylaniline (CAS No. 106336-13-4) represents a fascinating molecule with broad applications across multiple scientific disciplines. Its structural versatility and reactivity make it a valuable asset in drug discovery, materials science, and fundamental research. As ongoing studies continue to uncover new possibilities, this compound is poised to play an increasingly important role in shaping future advancements.